Cas no 208399-66-0 ((4-methoxy-2-methylphenyl)boronic acid)

(4-Methoxy-2-methylphenyl)boronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, a key method for forming carbon-carbon bonds in organic synthesis. Its methoxy and methyl substituents enhance steric and electronic properties, improving selectivity and reactivity in aryl-aryl coupling processes. This compound exhibits good stability under standard conditions and is soluble in common organic solvents, facilitating its handling in laboratory and industrial applications. It serves as a valuable intermediate in pharmaceuticals, agrochemicals, and materials science. High purity grades ensure consistent performance in catalytic systems, making it a reliable choice for synthetic chemists. Proper storage under inert conditions is recommended to maintain its reactivity.
(4-methoxy-2-methylphenyl)boronic acid structure
208399-66-0 structure
Product Name:(4-methoxy-2-methylphenyl)boronic acid
CAS No:208399-66-0
MF:C8H11BO3
MW:165.982142686844
MDL:MFCD02684315
CID:66789
PubChem ID:2773486
Update Time:2025-10-29

(4-methoxy-2-methylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-4-methoxyphenylboronic acid
    • 4-Methoxy-2-methylphenylboronic acid
    • 4-Methoxy-2-methylbenzeneboronic acid
    • 4-Methoxy-2-methylphenylboronic Acid (contains varying amounts of Anhydride)
    • (4-Methoxy-2-methylphenyl)boronic acid
    • B-(4-methoxy-2-methylphenyl)Boronic acid
    • (2-methyl-4-methoxy)phenylboronic acid
    • (4-methoxy-2-methylphenyl)boranediol
    • (4-methoxy-2-methyl-phenyl)boronic Acid
    • 2-methyl-4-methoxy-benzene boronic acid
    • 2-Methyl-4-methoxybenzeneboronic acid
    • 4-Methoxy-2-methylbenzeneboronic Acid (contains varying amounts of Anhydride)
    • Boronic acid, (4-methoxy-2-methylphenyl)-
    • 4-METHOXY-2-METHYLPHENBYLBORONIC ACID
    • KSC489M1J
    • AMSQNQJCBXQYEX-UHFFFAOYSA-N
    • ABLOCK A
    • 2-methyl-4-methoxy-phenyl boronic acid
    • Boronic acid, B-(4-methoxy-2-methylphenyl)-
    • (4-methoxy-2-methylphenyl)boronicacid
    • 4-methoxy-2-methyl-phenylboronic acid
    • 4-Methoxy-2-methylphebylboronic acid
    • 2-methyl-4-methoxy phenyl boronic acid
    • SY022825
    • AC-16641
    • 208399-66-0
    • AB12612
    • CS-W002973
    • SCHEMBL42032
    • A814962
    • Z381541068
    • 4-methoxy-2-methylphenyl boronic acid
    • FT-0643947
    • 2-methyl 4 methoxyphenyl boronic acid
    • DS-13495
    • 4-methoxy-2-methylbenzene boronic acid
    • AKOS004116039
    • 2-methyl-4-methoxybenzene boronic acid
    • 4-methoxy-2-methyl phenyl boronic acid
    • 4-Methoxy-2-MethylphenylboronicAcid
    • 2-methyl-4-methoxyphenyl boronic acid
    • MFCD02684315
    • M2255
    • EN300-190995
    • BCP07758
    • DTXSID50378488
    • J-515633
    • STL557893
    • DB-028945
    • BBL104078
    • (4-methoxy-2-methylphenyl)boronic acid
    • MDL： MFCD02684315
    • Inchi： 1S/C8H11BO3/c1-6-5-7(12-2)3-4-8(6)9(10)11/h3-5,10-11H,1-2H3
    • InChI Key： AMSQNQJCBXQYEX-UHFFFAOYSA-N
    • SMILES： O(C)C1C=CC(B(O)O)=C(C)C=1
    • BRN： 8111222

Computed Properties

  • Exact Mass: 166.08000
  • Monoisotopic Mass: 166.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 49.7

Experimental Properties

  • Color/Form: White solid
  • Density: 1.1400
  • Melting Point: 191°C(dec.)(lit.)
  • Boiling Point: 327°C at 760 mmHg
  • Flash Point: 151.6°C
  • Refractive Index: 1.52
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 49.69000
  • LogP: -0.31660
  • Solubility: Insoluble in water

(4-methoxy-2-methylphenyl)boronic acid Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338,P302+P352,P321,P405,P501
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36/37/39
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Storage Condition：Inert atmosphere,2-8°C
  • Safety Term：S26;S36
  • Risk Phrases：R36/37/38

(4-methoxy-2-methylphenyl)boronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

(4-methoxy-2-methylphenyl)boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
045294-1g
4-Methoxy-2-methylphenylboronic acid
 208399-66-0 97%
1g
 ￡10.00 2022-03-01
Fluorochem
045294-5g
4-Methoxy-2-methylphenylboronic acid
 208399-66-0 97%
5g
 ￡26.00 2022-03-01
Fluorochem
045294-10g
4-Methoxy-2-methylphenylboronic acid
 208399-66-0 97%
10g
 ￡48.00 2022-03-01
Fluorochem
045294-25g
4-Methoxy-2-methylphenylboronic acid
 208399-66-0 97%
25g
 ￡115.00 2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M102154-1g
(4-methoxy-2-methylphenyl)boronic acid
 208399-66-0 97%
1g
 ¥83.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M102154-25g
(4-methoxy-2-methylphenyl)boronic acid
 208399-66-0 97%
25g
 ¥784.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M102154-5g
(4-methoxy-2-methylphenyl)boronic acid
 208399-66-0 97%
5g
 ¥175.90 2023-09-02
Alichem
A242000259-250mg
4-Methoxy-2-methylphenylboronic acid
 208399-66-0 98%
250mg
 $720.80 2023-09-02
Alichem
A242000259-500mg
4-Methoxy-2-methylphenylboronic acid
 208399-66-0 98%
500mg
 $999.60 2023-09-02
Alichem
A242000259-1g
4-Methoxy-2-methylphenylboronic acid
 208399-66-0 98%
1g
 $1802.95 2023-09-02

(4-methoxy-2-methylphenyl)boronic acid Related Literature

Related Categories

208399-66-0 ((4-methoxy-2-methylphenyl)boronic acid) Related Products

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.